6-((5-((2-fluorobenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[(2-fluorophenyl)methylsulfanyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18FN5O2S/c1-13-5-4-7-16(9-13)27-18(10-15-11-19(28)24-20(29)23-15)25-26-21(27)30-12-14-6-2-3-8-17(14)22/h2-9,11H,10,12H2,1H3,(H2,23,24,28,29)
• InChI Key: WMCIWLAGWJCWSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC3=CC=CC=C3F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H18FN5O2S
• Molecular Weight: 423.5 g/mol

Description

6-((5-((2-fluorobenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H18FN5O2S and its molecular weight is 423.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study by Ashraf et al. (2019) focused on the efficient synthesis of novel heterocycle derivatives related to the specified compound. The research involved spectral techniques and computational analysis to ascertain chemical structures and explore electronic structures (Ashraf et al., 2019).

Herbicidal Activities

• Yang Huazheng (2013) synthesized compounds similar to the specified chemical and found that some of these compounds exhibited good herbicidal activities. This indicates potential agricultural applications (Yang Huazheng, 2013).

Antidiabetic and Hypoglycemic Activities

• Sohda et al. (1982) synthesized over 100 compounds, including thiazolidine-2,4-diones, and evaluated their hypoglycemic and hypolipidemic activities. This suggests potential use in diabetes treatment (Sohda et al., 1982).

Anticancer Activities

• Kumar and Sharma (2022) synthesized compounds with a focus on anticancer activity. This indicates the compound's potential applicability in oncology research (Kumar & Sharma, 2022).

Urease Inhibition

• Rauf et al. (2010) explored the urease inhibition properties of pyrido[1,2-a]pyrimidine-2,4(3H)-dione derivatives, suggesting potential applications in medicinal chemistry (Rauf et al., 2010).

Microbicidal Activity

• Loksha et al. (2014) synthesized novel analogues of MKC442, related to the specified compound, which showed potent and selective activity against HIV-1, indicating its potential use as a microbicide (Loksha et al., 2014).

Antibacterial Activity

• Lahmidi et al. (2019) synthesized a novel derivative of pyrimidine and found it to have antibacterial activity against various microbial strains (Lahmidi et al., 2019).